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Compound of Interest

Compound Name: 1-Chloro-3-methoxypropane

Cat. No.: B029878

An In-depth Technical Guide to 1-Chloro-3-methoxypropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Chloro-3-methoxypropane, also known as 3-chloropropyl methyl ether, is a colorless,
transparent liquid with the chemical formula C4H9CIO.[1] It is a specialized chemical
compound that serves as a crucial intermediate in the synthesis of fine chemicals and
pharmaceuticals.[1][2] Its bifunctional nature, containing both a chloro and a methoxy group,
makes it a versatile reagent in various organic reactions, particularly in the formation of ether
derivatives through nucleophilic substitution.[1][2] This compound is notably used as a
precursor in the synthesis of 4-bromo-2-(3-methoxypropoxy)-anisole, a key intermediate for the
antihypertensive drug Aliskiren.[1][3]

Physical and Chemical Properties

The physical and chemical properties of 1-chloro-3-methoxypropane are summarized in the
table below. These properties are critical for its handling, storage, and application in
experimental settings.
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Property Value Source(s)
Molecular Formula C4H9CIO [11[4115]
Molecular Weight 108.57 g/mol [1][41[6]
CAS Number 36215-07-3 [1114]
Appearance Colorl.ess' to almost colorless 7]
clear liquid

Density 0.966 - 0.999 g/cm3 at 20 °C [1][6]
Melting Point <-70°C [61[8]
Boiling Point 99-114°C [11[61[8]
Flash Point 18-28 °C [1][6]
Refractive Index 1.399 - 1.41 [11[3]

Solubility

Soluble in organic solvents,

slightly soluble in chloroform.

[1](21[3]

Vapor Pressure

25 hPa at 20 °C; 44 mmHg at
25°C

[3][6]

Purity

>98.0% (GC) to 299.0% (GC)

[1]

Reactivity and Applications

1-Chloro-3-methoxypropane's reactivity is primarily centered around the chlorine atom, which

can be displaced in nucleophilic substitution reactions.[2] This makes it a valuable building

block for introducing the 3-methoxypropyl group into various molecules.[2]

Its primary application lies in the pharmaceutical industry as an intermediate for synthesizing

active pharmaceutical ingredients like Aliskiren.[1] Beyond pharmaceuticals, it is used in the

synthesis of various fine chemicals and can act as a solvent in some organic reactions.[1][2]

Experimental Protocols
Synthesis of 1-Chloro-3-methoxypropane
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A common method for the synthesis of 1-chloro-3-methoxypropane involves the reaction of
1,3-bromochloropropane with sodium methoxide in the presence of a phase transfer catalyst.

[9]

Materials:

1,3-bromochloropropane

Sodium methoxide

Inert solvent (e.g., benzene)[9]

Phase transfer catalyst (e.g., tetrabutylammonium bromide, benzyltrimethylammonium
chloride)[9]

Water

Procedure:

 In areaction vessel, a dispersion of sodium methoxide in an inert solvent is prepared.[9]

o Aphase transfer catalyst is added to 1,3-bromochloropropane.[9]

e The sodium methoxide dispersion is added dropwise to the 1,3-bromochloropropane solution
while maintaining the reaction temperature between 20-110 °C.[9]

» After the addition is complete, the reaction mixture is maintained at a temperature of 50-80
°C to ensure the reaction goes to completion.[9]

e The resulting sodium bromide is removed by filtration.[9]

e The filter cake is washed with the inert solvent, and the organic layers are combined.[9]

e The combined organic phase is washed with water until the pH is between 5 and 7 to obtain
the crude product.[9]

e The crude 1-chloro-3-methoxypropane is then dried, filtered, and purified by rectification.

[9]
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Spectroscopic Analysis

The structural confirmation of 1-chloro-3-methoxypropane is typically achieved through
various spectroscopic methods.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Spectral data is available and can be used to confirm the proton environment in
the molecule.[4]

o 18C NMR: Provides information about the carbon skeleton of the compound.[4]
e Mass Spectrometry (MS): GC-MS data is available, showing a top peak at m/z 45.[4]

« Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for the identification of
functional groups.[4]

Safety Information

1-Chloro-3-methoxypropane is a flammable liquid and vapor.[4][7] It can cause skin and
serious eye irritation.[4][7] It is important to handle this chemical in a well-ventilated area and to
keep it away from sources of ignition.[3][7] Personal protective equipment, including safety
glasses and gloves, should be worn when handling this compound.

Synthesis Pathway Diagram
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Caption: Synthesis of 1-Chloro-3-methoxypropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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